Cas no 213971-07-4 (Boronic acid, (2,4-diethoxy-5-pyrimidinyl)- (9CI))

• Product Name: Boronic acid, (2,4-diethoxy-5-pyrimidinyl)- (9CI)
• CAS No: 213971-07-4
• MF: C₈H₁₃BN₂O₄
• MW: 212.010822057724
• CID: 911746
• PubChem ID: 23005324
• Update Time: 2025-04-19

Boronic acid, (2,4-diethoxy-5-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (2,4-diethoxy-5-pyrimidinyl)- (9CI)
• (2,4-diethoxypyrimidin-5-yl)boronic acid
• 2,4-DIETHOXYPYRIMIDIN-5-YLBORONIC ACID
• 2,4-DIETHOXYPYRIMIDINE-5-BORONIC ACID
• AKOS004119249
• AB30045
• WYAACCBSNYMABD-UHFFFAOYSA-N
• (2,4-DIETHOXY-5-PYRIMIDINYL)-BORONIC ACID
• 213971-07-4
• Boronic acid,(2,4-diethoxy-5-pyrimidinyl)-(9ci)
• (2,4-Diethoxypyrimidin-5-yl)boronicacid
• [2,4-bis(ethyloxy)-5-pyrimidinyl]boronic acid

• Inchi： 1S/C8H13BN2O4/c1-3-14-7-6(9(12)13)5-10-8(11-7)15-4-2/h5,12-13H,3-4H2,1-2H3
• InChI Key： WYAACCBSNYMABD-UHFFFAOYSA-N
• SMILES： O(CC)C1C(B(O)O)=CN=C(N=1)OCC

Computed Properties

• Exact Mass: 212.09700
• Monoisotopic Mass: 212.0968371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.70000
• LogP: -1.04620